Cas no 2227875-38-7 (1-methyl-5-(2R)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1-methyl-5-(2R)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2227875-38-7
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 6324565
• PubChem ID: 165859128
• Update Time: 2025-08-04

1-methyl-5-(2R)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(2R)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole
• 1-methyl-5-[(2R)-oxiran-2-yl]-3-(trifluoromethyl)-1H-pyrazole
• EN300-1957862
• 2227875-38-7

• Inchi： 1S/C7H7F3N2O/c1-12-4(5-3-13-5)2-6(11-12)7(8,9)10/h2,5H,3H2,1H3/t5-/m0/s1
• InChI Key： FCHLBIHTPVOULS-YFKPBYRVSA-N
• SMILES： FC(C1C=C([C@@H]2CO2)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 192.05104734g/mol
• Monoisotopic Mass: 192.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 30.4Ų

Additional information on 1-methyl-5-(2R)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole

Comprehensive Guide to 1-methyl-5-(2R)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2227875-38-7)

1-methyl-5-(2R)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2227875-38-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyrazole core with an epoxide (oxirane) group and a trifluoromethyl substituent, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection due to its structural versatility.

The 1-methyl-5-(2R)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole compound is part of a growing trend in small-molecule drug development, where trifluoromethyl groups enhance metabolic stability and bioavailability. Its epoxide functionality also allows for further chemical modifications, making it a versatile building block in medicinal chemistry. Recent studies highlight its role in targeting enzymes and receptors involved in inflammation and oncology, aligning with current research trends in precision medicine.

In agrochemical applications, 1-methyl-5-(2R)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole is explored for its potential as a pesticide intermediate. The trifluoromethyl group is known to improve the lipophilicity and binding affinity of agrochemicals, which is critical for enhancing their efficacy. With the increasing demand for sustainable farming solutions, this compound could play a pivotal role in developing next-generation crop protection agents.

The synthesis of 1-methyl-5-(2R)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole involves multi-step organic reactions, including the formation of the pyrazole ring and subsequent epoxidation. Researchers often optimize these processes to improve yield and purity, addressing common challenges in scalable chemical production. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing this compound and ensuring its quality.

Market trends indicate a rising demand for fluorinated compounds like 1-methyl-5-(2R)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole, driven by their applications in pharmaceuticals and agriculture. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support innovation in these fields. Additionally, regulatory agencies emphasize the need for thorough safety assessments, ensuring compliance with global chemical standards.

For researchers and industry professionals, understanding the properties and applications of 1-methyl-5-(2R)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole is crucial. Its combination of a reactive epoxide group and a trifluoromethyl substituent makes it a promising candidate for diverse chemical transformations. As the scientific community continues to explore its potential, this compound is expected to contribute significantly to advancements in life sciences and material innovation.

In summary, 1-methyl-5-(2R)-oxiran-2-yl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2227875-38-7) represents a cutting-edge chemical entity with broad applicability. Its structural features align with current research priorities, including drug discovery, agrochemical development, and green chemistry. By leveraging its unique properties, scientists can unlock new possibilities in synthetic chemistry and applied sciences.